Cas no 29813-42-1 (1H-Pyrrole-2-carboxaldehyde, 1-butyl-5-(hydroxymethyl)-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 1-butyl-5-(hydroxymethyl)-
• CAS No: 29813-42-1
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 237665
• PubChem ID: 46878530
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde, 1-butyl-5-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 1-butyl-5-(hydroxymethyl)-
• 1-butyl-5-(hydroxymethyl)pyrrole-2-carbaldehyde
• 1-butyl-5-hydroxymethyl-pyrrole-2-carbaldehyde
• 29813-42-1
• DTXSID10676997
• CHEBI:59970
• Q27126996
• N-butyl-2-formyl-5-hydroxymethyl-pyrrole
• 1-Butyl-5-(hydroxymethyl)pyrrol-2-aldehyd
• N-butylpyrraline
• Epitope ID:136026
• 1-Butyl-5-hydroxymethylpyrrol-2-aldehyd
• 1-butyl-5-(hydroxymethyl)-1H-pyrrole-2-carbaldehyde
• 1-butylpyrraline
• butyl pyrraline

• Inchi： 1S/C10H15NO2/c1-2-3-6-11-9(7-12)4-5-10(11)8-13/h4-5,7,13H,2-3,6,8H2,1H3
• InChI Key： FNDGDKSOMNMMLY-UHFFFAOYSA-N
• SMILES： OCC1=CC=C(C=O)N1CCCC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.2Ų